Conanine
Overview
Description
Conanine is a steroid alkaloid fundamental parent and a steroid.
Scientific Research Applications
Amino Steroids: Conanine and Heteroconanine Derivatives
Conanine has been studied for its properties in amino steroids. Specifically, research has shown that conanine (IIh) and heteroconanine (IIIh) are ultimate products in certain reaction sequences starting from specific oxime compounds. These findings provide insight into the physical properties and configurations of epimer 20-amino steroids (Woude & Hove, 2010).
Amino Steroids: Functionalization and Hofmann-Löffler Process
Another study has explored the application of the Hofmann-Löffler sequence of reactions to conanine derivatives. This research resulted in the predominant formation of specific conanine derivatives, highlighting the potential for targeted synthesis and manipulation of amino steroids (Woude, Biesemans, & Hove, 2010).
properties
Molecular Formula |
C22H37N |
|---|---|
Molecular Weight |
315.5 g/mol |
IUPAC Name |
(1R,2S,5S,6S,9R,12S,13S)-6,7,13-trimethyl-7-azapentacyclo[10.8.0.02,9.05,9.013,18]icosane |
InChI |
InChI=1S/C22H37N/c1-15-18-9-10-20-17-8-7-16-6-4-5-12-21(16,2)19(17)11-13-22(18,20)14-23(15)3/h15-20H,4-14H2,1-3H3/t15-,16?,17+,18+,19-,20-,21-,22-/m0/s1 |
InChI Key |
ICKQFGPZAUSMPE-PFKVMXGZSA-N |
Isomeric SMILES |
C[C@H]1[C@H]2CC[C@@H]3[C@@]2(CC[C@H]4[C@H]3CCC5[C@@]4(CCCC5)C)CN1C |
Canonical SMILES |
CC1C2CCC3C2(CCC4C3CCC5C4(CCCC5)C)CN1C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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